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Compound of Interest

Compound Name: Dianil Blue 2R

Cat. No.: B1614283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of Dianil Blue 2R,

also known by its Colour Index name, C.I. Direct Blue 31. While this document aims to be a

comprehensive resource, it is important to note that detailed biological and experimental data,

such as specific signaling pathway interactions and standardized experimental protocols, are

not extensively available in the current scientific literature.

Core Chemical and Physical Data
Dianil Blue 2R is a disazo dye.[1] Its fundamental chemical and physical properties are

summarized below. There are minor discrepancies in the reported molecular formula and

weight across different databases. The data from PubChem, a comprehensive chemical

database, is presented alongside a variant from another source.

Property Value (PubChem)[2]
Value (World Dye Variety)
[1]

Synonyms
C.I. Direct Blue 31, Direct Blue

2R
Dianil Blue 2R, C.I. 23690

Molecular Formula C₃₄H₂₃N₄Na₃O₁₂S₃ C₃₄H₂₄N₅Na₃O₁₁S₃

Molecular Weight 844.7 g/mol 843.75 g/mol

CAS Number 5442-09-1 5442-09-1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1614283?utm_src=pdf-interest
https://www.benchchem.com/product/b1614283?utm_src=pdf-body
https://www.benchchem.com/product/b1614283?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-blue-31.html
https://www.stainsfile.com/category/protocols/stain-type/direct-dye/
http://www.worlddyevariety.com/direct-dyes/direct-blue-31.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
Extensive searches of scientific literature did not yield any specific information regarding the

interaction of Dianil Blue 2R with cellular signaling pathways. As a direct dye, its primary

documented use is in the staining of cellulose-rich materials, with some applications as a

biological stain.[3] The mechanism of action in a biological context is likely related to its

properties as an acidophilic dye, binding to basic cellular components. However, specific

molecular targets or pathway modulations have not been elucidated in the available literature.

Experimental Protocols and Workflows
A specific, validated experimental protocol for the use of Dianil Blue 2R as a biological stain is

not readily available in the reviewed literature. However, based on the general procedures for

direct dyes used in histology, a generalized workflow can be proposed. This should be

considered a template and would require optimization for specific applications.

General Histological Staining Workflow (Illustrative
Example)
This workflow outlines the typical steps for staining paraffin-embedded tissue sections with a

direct dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1614283#dianil-blue-2r-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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